Cas no 219838-61-6 (Benzonitrile,2-ethenyl-4-hydroxy-)

Benzonitrile,2-ethenyl-4-hydroxy- structure
219838-61-6 structure
Product Name:Benzonitrile,2-ethenyl-4-hydroxy-
CAS No:219838-61-6
MF:C9H7NO
MW:145.157982110977
CID:243730
Update Time:2024-01-26

Benzonitrile,2-ethenyl-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile,2-ethenyl-4-hydroxy-
    • Benzonitrile, 2-ethenyl-4-hydroxy- (9CI)
    • Benzonitrile, 2-ethenyl-4-hydroxy-
    • Inchi: 1S/C9H7NO/c1-2-7-5-9(11)4-3-8(7)6-10/h2-5,11H,1H2
    • InChI Key: ABOIEQSXEJHGCB-UHFFFAOYSA-N
    • SMILES: C(#N)C1=CC=C(O)C=C1C=C

Computed Properties

  • Exact Mass: 145.05281
  • Monoisotopic Mass: 145.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44A^2

Experimental Properties

  • Density: 1.15±0.1 g/cm3(Predicted)
  • Boiling Point: 342.9±42.0 °C(Predicted)
  • PSA: 44.02
  • pka: 7.66±0.18(Predicted)
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